Cas no 28874-51-3 (Sodium L-Pyroglutamate (Technical Grade))

• Product Name: Sodium L-Pyroglutamate (Technical Grade)
• CAS No: 28874-51-3
• MF: C₅H₆NNaO₃
• MW: 151.095812320709
• MDL: MFCD01749005
• CID: 53390
• Update Time: 2026-05-14

Sodium L-Pyroglutamate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• sodium 5-oxo-L-prolinate
• Sodium L-pyroglutamate
• 5-Oxoproline sodium salt
• dium L-pyroglutamate
• L-PCA-NA
• Sodium L-pyroglutama
• sodium L-pyrrolidone carboxylate
• Sodium PCA
• sodium pyroglutamate
• sodium pyrrolidonecarboxylate
• sodium salt of pyroglutamic acid
• SODIUMPYROGLUTAMICACID
• L-Pyrrolidone-5-carboxylic acid sodium salt
• 5-Oxo-L-proline monosodium salt
• Sodium pidolate
• L-Proline, 5-oxo-, monosodium salt
• L-5-Oxoproline monosodium salt
• Sodium pyrrolidone-5-carboxylate
• Sodium L-pyrrolidonecarboxylate
• Sodium (S)-5-oxopyrrolidine-2-carboxylate
• Proline, 5-oxo-, monosodium salt
• 1V74VH163T
• Proline, 5-oxo-, monosodium salt, L-
• 5-Oxo-DL-proline, monosodium salt
• PCA Soda
• C5H6NNaO3
• sodium (2
• Sodium L-Pyroglutamate (Technical Grade)

• MDL： MFCD01749005
• Inchi： 1S/C5H7NO3.Na/c7-4-2-1-3(6-4)5(8)9;/h3H,1-2H2,(H,6,7)(H,8,9);/q;+1/p-1/t3-;/m0./s1
• InChI Key： CRPCXAMJWCDHFM-DFWYDOINSA-M
• SMILES： [Na+].O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)[O-])N1[H]

Computed Properties

• Exact Mass: 151.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Topological Polar Surface Area: 69.2

Experimental Properties

• Density: 1.45
• Melting Point: 125 ºC
• PSA: 69.23000
• LogP: -1.65630

Sodium L-Pyroglutamate (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature